N-(furan-2-ylmethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C18H22N2O4S/c21-18(19-14-16-8-6-12-24-16)13-15-7-4-5-11-20(15)25(22,23)17-9-2-1-3-10-17/h1-3,6,8-10,12,15H,4-5,7,11,13-14H2,(H,19,21)
• InChI Key: YAHGWNKTJZBMGE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NCC2=CC=CO2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol

Description

N-(furan-2-ylmethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, also known as FURA-2, is a chemical compound used in scientific research. It is a fluorescent dye that is used to measure intracellular calcium levels in cells. FURA-2 is a useful tool in the study of cellular signaling pathways and has a wide range of applications in various fields of research.

Scientific Research Applications

Synthesis and Biological Activity

• Biologically Active Derivatives : N-(furan-2-ylmethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide derivatives display significant activity against acetylcholinesterase and butyrylcholinesterase enzymes, which are key targets in the treatment of Alzheimer's disease and other neurological disorders (Khalid et al., 2014).
• Antibacterial Properties : Derivatives of this compound have demonstrated moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016).

Pharmacological Properties

• Gastroprotective Activities : Certain derivatives of N-(furan-2-ylmethyl)-2-(1-(phenylsulfonyl)piperidin-2-yl)acetamide, particularly those with a furfurylthio or furfurylsulfinyl function, have shown promising gastroprotective and histamine H2 receptor antagonistic activities (Hirakawa et al., 1998).

Anticancer Activity

• Anticancer Potential : 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives exhibited potent and selective cytotoxic effects against specific leukemia cell lines, indicating their potential in cancer therapy (Horishny et al., 2021).

Diagnostic and Therapeutic Imaging

• PET Imaging of Microglia : Derivatives of this compound have been used in PET imaging to target the macrophage colony-stimulating factor 1 receptor, which is significant in studying neuroinflammation and various neuropsychiatric disorders (Horti et al., 2019).